Cas no 159783-39-8 (Benzoic acid, 3-(1-methylethoxy)-4-(methylthio)-)

• Product Name: Benzoic acid, 3-(1-methylethoxy)-4-(methylthio)-
• CAS No: 159783-39-8
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 1339183
• Update Time: 2024-08-17

Benzoic acid, 3-(1-methylethoxy)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1-methylethoxy)-4-(methylthio)-
• 3-isopropoxy-4-(methylthio)benzoic acid

• Inchi： 1S/C11H14O3S/c1-7(2)14-9-6-8(11(12)13)4-5-10(9)15-3/h4-7H,1-3H3,(H,12,13)
• InChI Key： MEFDJTPZTIZJAQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC)C(OC(C)C)=C1

Computed Properties

• Exact Mass: 226.06642

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 364.6±32.0 °C(Predicted)
• PSA: 46.53
• pka: 4.18±0.10(Predicted)